Cas no 889942-87-4 (3-cyanoindole-5-carboxylic acid)

3-Cyanoindole-5-carboxylic acid is a versatile heterocyclic compound featuring both cyano and carboxylic acid functional groups on an indole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The cyano group offers reactivity for further derivatization, while the carboxylic acid enables conjugation or salt formation. Its indole core is significant in bioactive molecule design, often serving as a key pharmacophore. The compound’s high purity and stability ensure reliable performance in coupling reactions, cyclizations, and other transformations. It is commonly used in research settings for developing kinase inhibitors, receptor modulators, and other biologically active compounds.

3-cyanoindole-5-carboxylic acid structure

889942-87-4 structure

Product Name:3-cyanoindole-5-carboxylic acid

CAS No:889942-87-4

MF:C₁₀H₆N₂O₂

MW:186.166841983795

MDL:MFCD07776627

CID:1027666

PubChem ID:34177068

Update Time:2025-05-27

3-cyanoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-1H-indole-5-carboxylic acid
- 3-Cyanoindole-5-carboxylic acid
- PubChem22553
- PB22057
- W9196
- ST24028499
- A843038
- 3-Cyano-1H-indole-5-carboxylic acid (ACI)
- Z1198174073
- SY035122
- CS-0051394
- J-512351
- SCHEMBL18984453
- DTXCID10603748
- 889942-87-4
- AS-34078
- MFCD07776627
- DTXSID10652998
- EN300-3480635
- DB-078271
- AKOS006284150
- 3-cyanoindole-5-carboxylic acid
- MDL： MFCD07776627
- Inchi： 1S/C10H6N2O2/c11-4-7-5-12-9-2-1-6(10(13)14)3-8(7)9/h1-3,5,12H,(H,13,14)
- InChI Key： LISOQAPDNRYDND-UHFFFAOYSA-N
- SMILES： N#CC1C2C(=CC=C(C(O)=O)C=2)NC=1

Computed Properties

Exact Mass: 186.042927438g/mol
Monoisotopic Mass: 186.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 76.9

Experimental Properties

Density: 1.49
Melting Point: NA
Boiling Point: 509.0±30.0 °C at 760 mmHg
Flash Point: 261.6±24.6 °C
Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-cyanoindole-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-cyanoindole-5-carboxylic acid Pricemore >>

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